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Compound of Interest

Compound Name: Ro24-7429

Cat. No.: B1680673 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ro24-7429 is a potent small molecule inhibitor of Runt-related transcription factor 1 (RUNX1).

[1][2] It has demonstrated significant anti-inflammatory and anti-fibrotic properties in preclinical

studies.[3][4] Initially investigated as an HIV-1 transactivator protein (Tat) antagonist, its role as

a RUNX1 inhibitor has garnered increasing interest for its therapeutic potential in various

diseases, including pulmonary fibrosis.[3][4][5] These application notes provide detailed

protocols for the preparation of Ro24-7429 stock solutions and an overview of its mechanism

of action.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Ro24-7429 is presented in the table

below.

Property Value Reference

Molecular Formula C₁₄H₁₃ClN₄ [6]

Molecular Weight 272.73 g/mol [2][6]

Appearance White to yellow solid powder [7]

CAS Number 139339-45-0 [6]
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Solubility
The solubility of Ro24-7429 in common laboratory solvents is crucial for the preparation of

stock solutions. The known solubility data is summarized below.

Solvent Solubility Notes Reference

Dimethyl Sulfoxide

(DMSO)

≥ 62.5 mg/mL (≥

229.16 mM)

Ultrasonic assistance

may be required for

complete dissolution.

Use of newly opened,

anhydrous DMSO is

recommended as

hygroscopic DMSO

can impact solubility.

[1][2]

Water 0.0847 mg/mL [8]

Ethanol Data not available

Phosphate-Buffered

Saline (PBS)
Data not available

Experimental Protocols
Preparation of Ro24-7429 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Ro24-7429 in DMSO.

Materials:

Ro24-7429 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)
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Calibrated analytical balance

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Equilibrate Reagents: Allow the Ro24-7429 powder and DMSO to equilibrate to room

temperature before use.

Weigh Ro24-7429: In a chemical fume hood, carefully weigh the desired amount of Ro24-
7429 powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 2.73 mg of

Ro24-7429 (Molecular Weight = 272.73 g/mol ).

Dissolve in DMSO: Add the appropriate volume of DMSO to the vial containing the Ro24-
7429 powder. For a 10 mM stock solution, add 1 mL of DMSO to 2.73 mg of Ro24-7429.

Mix Thoroughly: Tightly cap the vial and vortex the solution until the powder is completely

dissolved. If necessary, use a sonicator for a few minutes to aid dissolution.[1][2] Visually

inspect the solution to ensure there are no visible particles.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[1][2]

Note on working solutions: When preparing working solutions for cell-based assays, it is

recommended to dilute the DMSO stock solution in the culture medium. Ensure the final

concentration of DMSO is less than 0.5% to minimize solvent-induced cytotoxicity.[9]

Mechanism of Action: RUNX1 Signaling Pathway
Ro24-7429 functions as an inhibitor of the transcription factor RUNX1.[1] RUNX1 plays a

critical role in the regulation of genes involved in fibrosis and inflammation. By inhibiting

RUNX1, Ro24-7429 can modulate the expression of downstream targets, including

Transforming Growth Factor-beta 1 (TGF-β1) and Tumor Necrosis Factor-alpha (TNF-α), which

are key mediators in these pathological processes.[3][5]
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RUNX1 signaling pathway and the inhibitory action of Ro24-7429.

Experimental Workflow: Stock Solution Preparation
The following diagram illustrates the general workflow for preparing a stock solution of Ro24-
7429.
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Workflow for preparing Ro24-7429 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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